Cas no 35664-88-1 (1-Methylcyclooctane-1-carbonitrile)

• Product Name: 1-Methylcyclooctane-1-carbonitrile
• CAS No: 35664-88-1
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• MDL: MFCD23945053
• CID: 5612272
• PubChem ID: 13095910
• Update Time: 2025-06-14

1-Methylcyclooctane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS019167920
• 1-Methylcyclooctane-1-carbonitrile
• 35664-88-1
• EN300-3473985

• MDL： MFCD23945053
• Inchi： 1S/C10H17N/c1-10(9-11)7-5-3-2-4-6-8-10/h2-8H2,1H3
• InChI Key： KIVMGVYUDIWVSC-UHFFFAOYSA-N
• SMILES： N#CC1(C)CCCCCCC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-Methylcyclooctane-1-carbonitrile

Research Brief on 1-Methylcyclooctane-1-carbonitrile (CAS: 35664-88-1) in Chemical Biology and Pharmaceutical Applications

1-Methylcyclooctane-1-carbonitrile (CAS: 35664-88-1) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have explored the synthetic pathways for 1-Methylcyclooctane-1-carbonitrile, emphasizing its role as a versatile intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient catalytic method for its production, achieving high yields under mild conditions. This advancement is critical for scaling up production for pharmaceutical applications.

In the realm of drug discovery, 1-Methylcyclooctane-1-carbonitrile has shown promise as a scaffold for developing novel bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into compounds with potential anti-inflammatory properties. The study utilized molecular docking and in vitro assays to demonstrate its interaction with key inflammatory targets, suggesting a new avenue for therapeutic development.

Further investigations into the compound's mechanism of action have revealed its ability to modulate specific enzymatic pathways. A 2024 paper in Chemical Biology & Drug Design detailed how derivatives of 1-Methylcyclooctane-1-carbonitrile inhibit certain cytochrome P450 enzymes, which could have implications for drug metabolism and toxicity studies. These findings underscore the compound's relevance in pharmacokinetic research.

The safety profile of 1-Methylcyclooctane-1-carbonitrile has also been a subject of recent scrutiny. Toxicological assessments conducted in 2023 and published in Regulatory Toxicology and Pharmacology indicate that the compound exhibits low acute toxicity in standard models, supporting its potential for further pharmaceutical development. However, researchers note the need for more comprehensive long-term studies to fully evaluate its safety.

Looking forward, the unique structural features of 1-Methylcyclooctane-1-carbonitrile continue to inspire innovative applications. Current research directions include its use in prodrug design and as a building block for novel materials with biomedical applications. The compound's versatility positions it as a valuable tool in both medicinal chemistry and materials science.

In conclusion, 1-Methylcyclooctane-1-carbonitrile (CAS: 35664-88-1) represents an important focus of contemporary research in chemical biology and pharmaceutical science. Recent advances in its synthesis, coupled with growing understanding of its biological activities, suggest significant potential for future therapeutic and technological applications. Continued investigation into its properties and applications is warranted to fully realize this potential.